Cas no 2172374-99-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2172374-99-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6358307
• PubChem ID: 165552089
• Update Time: 2025-11-07

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• 2172374-99-9
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-2-carboxylic acid
• EN300-1507334

• Inchi： 1S/C27H32N2O5/c1-3-9-18(16-24(30)29-15-8-14-27(29,2)25(31)32)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： RLTHNDZNZPKQGG-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCN1C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

Research Brief on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS: 2172374-99-9)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS: 2172374-99-9) has recently emerged as a subject of interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylpyrrolidine-2-carboxylic acid moiety, has shown potential in peptide synthesis and drug development applications. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and protease inhibition.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the development of peptide-based inhibitors for serine proteases. The research highlighted its ability to enhance the stability and bioavailability of peptide drugs, owing to the Fmoc group's protective properties and the conformational rigidity imparted by the 2-methylpyrrolidine moiety. The study reported a significant improvement in the half-life of the resulting peptides in physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its applications in peptide synthesis, recent investigations have also examined the compound's potential in modulating protein-protein interactions (PPIs). A 2024 paper in ACS Chemical Biology demonstrated that derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid could effectively disrupt key PPIs involved in cancer cell proliferation. The study utilized computational docking and molecular dynamics simulations to identify optimal binding conformations, followed by experimental validation using surface plasmon resonance (SPR) and cell-based assays. The results indicated a high affinity for specific oncogenic targets, suggesting its utility in designing next-generation PPI inhibitors.

Another area of active research involves the compound's role in solid-phase peptide synthesis (SPPS). A recent technical report from a leading pharmaceutical company detailed its use as a linker molecule for the synthesis of complex peptide libraries. The report emphasized the compound's compatibility with Fmoc-based SPPS protocols, as well as its ability to facilitate the incorporation of non-natural amino acids into peptide sequences. This versatility has opened new avenues for the development of peptide therapeutics with enhanced pharmacological properties.

Despite these promising findings, challenges remain in optimizing the compound's synthetic scalability and minimizing potential side effects associated with its metabolites. Ongoing research is focused on addressing these limitations through structural modifications and advanced formulation strategies. For instance, a 2024 preprint on bioRxiv proposed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS: 2172374-99-9) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span peptide synthesis, PPI modulation, and therapeutic development, with recent studies underscoring its potential to address unmet medical needs. Future research directions may include exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as further optimizing its physicochemical properties for clinical translation.